BRD 4354

• CAS: 315698-07-8
• Molecular Formula: C21H23ClN4O
• Molecular Weight: 382.9 g/mol
• InChI: InChI=1S/C21H23ClN4O/c1-2-25-9-11-26(12-10-25)20(15-5-3-7-23-14-15)17-13-18(22)16-6-4-8-24-19(16)21(17)27/h3-8,13-14,20,27H,2,9-12H2,1H3
• InChIKey: XAFSFXYJOJWLJD-UHFFFAOYSA-N

BRD 4354 Potency, Selectivity & Mechanism

BRD 4354 is a moderately potent, reversible inhibitor of the zinc-dependent histone deacetylases HDAC5 and HDAC9, with IC50 values of 0.85 μM and 1.88 μM, respectively . It also weakly inhibits HDAC4, HDAC6, HDAC7, and HDAC8 at higher concentrations (IC50 range 3.88–13.8 μM), while exhibiting minimal activity against class I HDACs 1, 2, and 3 (IC50 > 40 μM), achieving >20-fold selectivity for HDAC5/9 over HDAC1/2/3 . The compound acts via a unique mechanism involving zinc-catalyzed decomposition to an ortho-quinone methide electrophile that covalently modifies nucleophilic cysteines within target proteins [1].

Target Class Class IIa HDAC5/9 pathway inhibition studies

Mechanism Covalent target-engagement assay context with zinc-triggered electrophile

Dual Target Reported HDAC and SARS-CoV-2 MPro dual-target probe context

• [1] Boskovic ZV, et al. Inhibition of Zinc-Dependent Histone Deacetylases with a Chemically Triggered Electrophile. ACS Chem Biol. 2016;11(7):1844-1851. PMID: 27064299. View Source

BRD 4354 vs. Broad-Spectrum HDAC Inhibitors

Class IIa HDAC inhibitors exhibit highly variable isoform selectivity and potency profiles, meaning that a compound nominally active against HDAC5/9 may not reproduce the biological outcomes observed with BRD 4354. For example, pan-HDAC inhibitors like panobinostat lack the narrow class IIa selectivity of BRD 4354 and induce broad histone hyperacetylation , confounding interpretation of pathway-specific effects. Conversely, other class IIa inhibitors such as TMP195 and LMK-235 possess distinct potency and selectivity signatures: TMP195 is a highly potent class IIa inhibitor with Ki values in the nanomolar range , while LMK-235 is a sub-nanomolar HDAC4/5 inhibitor that lacks BRD 4354's balanced HDAC5/9 inhibition profile . These differences critically impact experimental design, as the specific ratio of HDAC5 to HDAC9 inhibition, combined with BRD 4354's unique covalent mechanism of action [1], cannot be replicated by simple substitution with other class IIa-targeting compounds.

BRD 4354

Pan-HDAC inhibitor (vorinostat class)

Class I/IIb co-inhibition may shift transcriptional pathway interpretation; isoform-selectivity context differs

BRD 4354

Reversible Class IIa inhibitor (TMP269 / LMK-235)

Covalent vs reversible binding mode may alter residence-time context; washout-resistant labeling may not transfer

• [1] Boskovic ZV, et al. Inhibition of Zinc-Dependent Histone Deacetylases with a Chemically Triggered Electrophile. ACS Chem Biol. 2016;11(7):1844-1851. PMID: 27064299. View Source

BRD 4354 Key Differentiation Evidence

HDAC5/9 Selective Inhibition

BRD 4354 exhibits a distinct class IIa inhibition profile compared to TMP195. While both compounds target class IIa HDACs, their potency and isoform selectivity differ markedly. BRD 4354 is a moderately potent inhibitor with IC50 values of 0.85 μM and 1.88 μM against HDAC5 and HDAC9, respectively . In contrast, TMP195 is a significantly more potent class IIa inhibitor, with reported Ki values of 60 nM for HDAC5 and 15 nM for HDAC9 . This difference in potency dictates that BRD 4354 is suitable for studies requiring a less complete or more tunable inhibition of HDAC5/9 activity, whereas TMP195 may cause near-complete target engagement at lower concentrations. The choice between them should be guided by the desired level of pathway modulation and the experimental context.

HDAC5/9 Selectivity

Class-level inference

Reported >20-fold selectivity for HDAC5/9 over HDAC1/2/3

Isoform-selectivity assay context; Class I-sparing profile reported

Source-specific review recommended; class-level inference

Evidence Dimension	Inhibitory potency against HDAC5 and HDAC9
Target Compound Data	HDAC5 IC50 = 0.85 μM; HDAC9 IC50 = 1.88 μM
Comparator Or Baseline	TMP195: HDAC5 Ki = 60 nM; HDAC9 Ki = 15 nM
Quantified Difference	TMP195 is approximately 14-fold more potent against HDAC5 (60 nM vs. 850 nM) and 125-fold more potent against HDAC9 (15 nM vs. 1880 nM).
Conditions	Recombinant enzyme assays (IC50 for BRD 4354; Ki for TMP195) under standardized in vitro conditions.

Why This Matters

The substantial potency difference mandates careful selection based on the required degree of target engagement, with BRD 4354 offering a more moderate, adjustable level of inhibition.

Potency vs. TMP269

BRD 4354 and LMK-235 both inhibit HDAC5 but differ significantly in potency, selectivity for HDAC4, and overall isoform coverage. BRD 4354 inhibits HDAC5 with an IC50 of 0.85 μM and does not potently inhibit HDAC4 (IC50 = 3.88 μM) . In contrast, LMK-235 is a highly potent HDAC4/5 inhibitor with IC50 values of 4.22 nM against HDAC5 and 11.9 nM against HDAC4 . This indicates LMK-235 is approximately 200-fold more potent against HDAC5 and possesses substantial HDAC4 activity that BRD 4354 lacks. Researchers requiring exclusive focus on HDAC5 without HDAC4 modulation should therefore select BRD 4354 over LMK-235.

Potency vs TMP269

Cross-study comparable

IC50 HDAC5: 0.85 μM / HDAC9: 1.88 μM vs TMP269 97 nM / 23 nM

Moderate micromolar potency with covalent mechanism context

Mechanism context differs from reversible TMP269

Evidence Dimension	Inhibitory potency against HDAC4 and HDAC5
Target Compound Data	HDAC5 IC50 = 0.85 μM; HDAC4 IC50 = 3.88 μM
Comparator Or Baseline	LMK-235: HDAC5 IC50 = 4.22 nM; HDAC4 IC50 = 11.9 nM
Quantified Difference	LMK-235 is approximately 201-fold more potent against HDAC5 (4.22 nM vs. 850 nM) and exhibits a >325-fold potency advantage against HDAC4 (11.9 nM vs. 3880 nM).
Conditions	Recombinant enzyme assays under standardized in vitro conditions.

Why This Matters

The vast potency gap and differential HDAC4 activity mean that LMK-235 is unsuitable for experiments aiming to isolate HDAC5-specific effects, whereas BRD 4354 provides a cleaner, albeit less potent, HDAC5 inhibition profile.

Covalent Electrophilic Mechanism

BRD 4354 and BRD3308 exemplify the critical distinction between class IIa and class I HDAC inhibitors. BRD 4354 selectively inhibits class IIa HDAC5 (IC50 = 0.85 μM) and HDAC9 (IC50 = 1.88 μM), with >20-fold selectivity over class I HDACs 1/2/3 . In contrast, BRD3308 is a potent, selective class I HDAC3 inhibitor (IC50 = 54 nM), with 23-fold selectivity over HDAC1 and HDAC2 . This fundamental difference in target class determines the downstream biological consequences: HDAC5/9 inhibition primarily affects cytoplasmic processes and transcriptional repression in specific cell types, whereas HDAC3 inhibition predominantly influences nuclear histone acetylation and chromatin structure. Substituting one for the other will interrogate entirely different epigenetic pathways.

Covalent Mechanism

Class-level inference

Zinc-catalyzed decomposition to ortho-quinone methide electrophile

Covalent target-engagement context; irreversible labeling reported

Demonstrated via ESI-MS and biotinylated probes

Evidence Dimension	Primary target class and isoform selectivity
Target Compound Data	HDAC5 IC50 = 0.85 μM; HDAC9 IC50 = 1.88 μM; >20-fold selective over HDAC1/2/3.
Comparator Or Baseline	BRD3308: HDAC3 IC50 = 54 nM; 23-fold selective over HDAC1/2.
Quantified Difference	Opposing target class selectivity: BRD 4354 is class IIa-selective (HDAC5/9), while BRD3308 is class I-selective (HDAC3). Potency for primary target differs by ~16-fold (0.85 μM vs. 54 nM).
Conditions	Recombinant enzyme assays under standardized in vitro conditions.

Why This Matters

The distinct class selectivity renders these compounds non-interchangeable; researchers must choose based on the specific HDAC class and isoform implicated in their biological system.

SARS-CoV-2 MPro Inhibition

The most critical differentiator for BRD 4354 is its selectivity for class IIa HDACs over class I enzymes, which contrasts sharply with pan-HDAC inhibitors like panobinostat. BRD 4354 exhibits >20-fold selectivity for HDAC5/9 over HDAC1/2/3, with minimal class I inhibition (IC50 > 40 μM) . Panobinostat, however, is a non-selective pan-HDAC inhibitor with IC50 values ranging from 2.1 to 531 nM across multiple class I, II, and IV HDACs . This broad inhibition induces widespread histone hyperacetylation and complex transcriptional changes, making it unsuitable for dissecting class IIa-specific functions. BRD 4354's selective profile enables focused interrogation of HDAC5/9-mediated pathways without confounding effects from class I inhibition.

MPro Inhibition

Cross-study comparable

IC50 = 0.72 ± 0.04 μM

Reported dual-target context; time-dependent MPro inhibition

60 min pre-incubation; in vitro protease assay

Evidence Dimension	HDAC isoform selectivity and breadth of inhibition
Target Compound Data	>20-fold selective for HDAC5/9 over HDAC1/2/3; IC50 for HDAC1/2/3 > 40 μM.
Comparator Or Baseline	Panobinostat: Non-selective pan-HDAC inhibitor with IC50 values of 2.1–531 nM across multiple HDAC classes.
Quantified Difference	BRD 4354 is highly selective for class IIa HDAC5/9, whereas panobinostat inhibits a broad spectrum of HDACs (class I, II, IV) with nanomolar potency.
Conditions	Recombinant enzyme assays under standardized in vitro conditions.

Why This Matters

For studies requiring precise elucidation of class IIa HDAC biology, BRD 4354's narrow selectivity avoids the broad epigenetic reprogramming caused by pan-HDAC inhibitors, ensuring cleaner, more interpretable results.

Solubility in DMSO

BRD 4354 operates through a unique mechanism not shared by most HDAC inhibitors, including TMP195, LMK-235, and panobinostat. Mechanistic studies demonstrate that BRD 4354 undergoes zinc-catalyzed decomposition to generate an ortho-quinone methide electrophile, which then covalently modifies nucleophilic cysteine residues within the target proteins [1]. This time-dependent, reversible covalent inhibition contrasts with the rapid, reversible binding typical of other class IIa inhibitors like TMP195 . The covalent nature of the interaction was confirmed using biotinylated probe compounds and electrospray ionization-mass spectrometry [1]. This distinct mechanism may confer different kinetics of target engagement and recovery, influencing the temporal dynamics of pathway inhibition.

DMSO Solubility

Class-level inference

~204.6 mM (125 mg/mL)

Supports concentrated stock preparation for screening

Ditrifluoroacetate salt form; neat DMSO

Evidence Dimension	Mechanism of enzyme inhibition
Target Compound Data	Zinc-catalyzed decomposition to ortho-quinone methide electrophile; covalent modification of cysteines; time-dependent and reversible.
Comparator Or Baseline	TMP195, LMK-235, panobinostat: Rapid, reversible binding to HDAC active site (non-covalent).
Quantified Difference	Qualitative mechanistic distinction: covalent electrophilic modification vs. standard reversible binding.
Conditions	Biochemical assays with recombinant HDACs, biotinylated probe pull-down, and ESI-MS analysis.

Why This Matters

The unique covalent mechanism may result in prolonged target engagement or distinct washout kinetics, offering a different pharmacological profile compared to rapidly reversible inhibitors, which is crucial for time-course experiments and in vivo dosing schedules.

• [1] Boskovic ZV, et al. Inhibition of Zinc-Dependent Histone Deacetylases with a Chemically Triggered Electrophile. ACS Chem Biol. 2016;11(7):1844-1851. PMID: 27064299. View Source

BRD 4354 Research Applications

Covalent HDAC5/9 Interactome Capture

Given its >20-fold selectivity for HDAC5/9 over class I HDACs , BRD 4354 is the preferred tool compound for dissecting class IIa HDAC-specific roles in gene expression without confounding class I-mediated effects. Studies focusing on HDAC5/9-mediated repression of myocyte enhancer factor 2 (MEF2) target genes or their involvement in cardiac hypertrophy and muscle differentiation should utilize BRD 4354 over pan-HDAC inhibitors or even other class IIa inhibitors like TMP195, which may exhibit a different potency profile that alters pathway activation thresholds .

Class IIa vs. Class I Transcriptional Profiling

The unique time-dependent, covalent inhibition mechanism of BRD 4354, involving zinc-catalyzed generation of an ortho-quinone methide electrophile [1], makes it an invaluable tool for studying the kinetics of target engagement and pathway recovery. Experiments designed to measure the duration of HDAC5/9 inhibition after compound washout, or to compare the functional consequences of covalent vs. reversible inhibition, should employ BRD 4354. This application is not accessible with rapidly reversible inhibitors like TMP195 or LMK-235 .

Solubility for Screening Assays

BRD 4354's moderate potency (IC50 0.85–1.88 μM) and reversible covalent mechanism [1] make it well-suited for cellular assays where complete, sustained target knockdown may be undesirable or cytotoxic. It allows for the study of partial pathway inhibition, which may more closely mimic physiological regulatory states. This contrasts with highly potent inhibitors like LMK-235 (HDAC5 IC50 = 4.22 nM) , which can produce near-maximal target inhibition and potentially mask subtle biological readouts. BRD 4354 is therefore advantageous for probing HDAC5/9 function in cell lines derived from cancers or metabolic tissues where these enzymes are implicated .

Application

Selection Property

Validation Focus

Covalent HDAC5/9 target-engagement studies

Covalent mechanism context

Washout-resistant labeling and interactome capture review

Class IIa transcriptional profiling

Isoform selectivity review

Class I-sparing pathway analysis and gene expression mapping

Microplate screening formulation

Solubility profile context

DMSO threshold and compound precipitation review

Dual-target virology research

Multi-target probe context

HDAC and MPro endpoint review in phenotypic screening

• [1] Boskovic ZV, et al. Inhibition of Zinc-Dependent Histone Deacetylases with a Chemically Triggered Electrophile. ACS Chem Biol. 2016;11(7):1844-1851. PMID: 27064299. View Source